Cas no 932041-12-8 (Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate)

• Product Name: Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate
• CAS No: 932041-12-8
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• MDL: MFCD12498703
• CID: 1029566
• PubChem ID: 45588292
• Update Time: 2025-11-01

Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate
• Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate (ACI)
• 932041-12-8
• MFCD12498703
• CS-0080634
• FD-0068
• methyl5-(trifluoromethoxy)-1H-indazole-3-carboxylate
• SCHEMBL4791019
• J-522421
• DTXSID90670615
• SY128235
• AKOS005072635

• MDL： MFCD12498703
• Inchi： 1S/C10H7F3N2O3/c1-17-9(16)8-6-4-5(18-10(11,12)13)2-3-7(6)14-15-8/h2-4H,1H3,(H,14,15)
• InChI Key： ISLZQYVEOWEKLD-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=C(C=2)OC(F)(F)F)NN=1)OC

Computed Properties

• Exact Mass: 260.04087658g/mol
• Monoisotopic Mass: 260.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Melting Point: 181-182°

Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate

Comprehensive Overview of Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate (CAS No. 932041-12-8)

Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate (CAS No. 932041-12-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indazole derivative is characterized by its unique trifluoromethoxy group, which enhances its chemical stability and bioactivity. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's carboxylate moiety also makes it a versatile intermediate for further synthetic modifications.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their ability to improve metabolic stability and membrane permeability. This trend aligns with the growing interest in indazole derivatives as privileged scaffolds in medicinal chemistry. Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate is often searched alongside terms like "indazole synthesis," "trifluoromethoxy applications," and "kinase inhibitor intermediates," reflecting its relevance in cutting-edge research. Its CAS No. 932041-12-8 is frequently used as a key identifier in patent literature and scientific databases.

The compound's synthesis typically involves multi-step reactions, starting from commercially available indazole precursors. One common approach is the esterification of the corresponding carboxylic acid, followed by the introduction of the trifluoromethoxy group via nucleophilic substitution. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to optimize yield and purity. These methods are often discussed in forums and research papers, addressing queries like "how to synthesize Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate" or "best practices for indazole functionalization."

From an industrial perspective, Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable production methods to meet the rising demand for fluorinated compounds in agrochemicals and pharmaceuticals. This aligns with broader environmental concerns, as evidenced by searches for "eco-friendly synthesis of trifluoromethoxy compounds" and "green chemistry in indazole derivatives." The compound's stability under various conditions also makes it a candidate for long-term storage and transportation.

In the realm of drug discovery, Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate has shown promise in preclinical studies targeting inflammatory pathways. Its indazole core is known to interact with key biological receptors, while the trifluoromethoxy group enhances its pharmacokinetic profile. Researchers frequently investigate its potential in treating chronic diseases, as indicated by search terms like "indazole-based anti-inflammatory drugs" and "trifluoromethoxy in CNS therapeutics." These studies often highlight the compound's low toxicity and high selectivity, making it a viable candidate for further development.

Analytical characterization of Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, addressing common questions like "how to analyze indazole derivatives" or "quality control for fluorinated compounds." The availability of high-purity samples (CAS No. 932041-12-8) is critical for reproducible research, and suppliers often provide detailed certificates of analysis to meet regulatory standards.

Looking ahead, the applications of Methyl 5-(trifluoromethoxy)-1H-indazole-3-carboxylate are expected to expand into new therapeutic areas and material sciences. Its unique combination of indazole and trifluoromethoxy functionalities offers a platform for innovation, particularly in personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound remains a focal point for discussions on "next-generation indazole derivatives" and "fluorine in drug design."